[4-(2-ethylphenyl)pyridin-2-yl]methanol

• IUPAC Name: [4-(2-ethylphenyl)pyridin-2-yl]methanol
• InChI: InChI=1S/C14H15NO/c1-2-11-5-3-4-6-14(11)12-7-8-15-13(9-12)10-16/h3-9,16H,2,10H2,1H3
• InChI Key: LCSRKXKVYRFDRA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1C2=CC(=NC=C2)CO
• Molecular Formula: C14H15NO
• Molecular Weight: 213.27 g/mol

Description

[4-(2-Ethylphenyl)pyridin-2-yl]methanol is a pyridine-based compound featuring a hydroxymethyl group (-CH₂OH) at the 2-position of the pyridine ring and a 2-ethylphenyl substituent at the 4-position. This structural configuration confers unique physicochemical and biological properties, making it a compound of interest in medicinal chemistry and materials science. The hydroxymethyl group enhances solubility in polar solvents like methanol and water, while the 2-ethylphenyl substituent contributes to lipophilicity, influencing its pharmacokinetic behavior .

Synthetic routes for this compound typically involve condensation reactions between substituted pyridine precursors and aryl aldehydes, followed by reduction or functional group interconversion. For example, analogous compounds such as [4-(3-(trifluoromethyl)pyridin-2-yl)phenyl]methanol are synthesized via nucleophilic substitution or Suzuki-Miyaura coupling .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural analogues of [4-(2-ethylphenyl)pyridin-2-yl]methanol and their distinguishing features:

Compound Name	Substituents on Pyridine Ring	Key Physical Properties	Biological Activity/Applications	Reference
[4-(Pyridin-2-yl)benzyl alcohol]	Phenyl at C4, hydroxymethyl at C2	MP: ~268–287°C; Solubility: Methanol	Potential H₂-receptor antagonist
(4-Methoxypyridin-2-yl)methanol	Methoxy at C4, hydroxymethyl at C2	MP: Not reported; Solubility: Ethanol	Intermediate in drug synthesis
[4-(3-Trifluoromethylpyridin-2-yl)phenyl]methanol	CF₃ at C3, phenyl at C4, hydroxymethyl	MP: Not reported; LogP: ~2.5	Anticancer candidate (preclinical)
(2-Aminopyridin-4-yl)methanol	Amino at C2, hydroxymethyl at C4	MP: 145–150°C; pKa: ~5.8	Chelating agent for metal coordination

Key Differences and Trends

Substituent Effects on Lipophilicity: The 2-ethylphenyl group in [4-(2-ethylphenyl)pyridin-2-yl]methanol increases logP compared to (4-methoxypyridin-2-yl)methanol, enhancing membrane permeability but reducing aqueous solubility . The trifluoromethyl group in [4-(3-trifluoromethylpyridin-2-yl)phenyl]methanol further elevates lipophilicity, making it suitable for blood-brain barrier penetration in CNS-targeted therapies .

Biological Activity: Pyridinylmethanol derivatives with electron-withdrawing groups (e.g., CF₃) exhibit enhanced binding to kinase targets, as seen in preclinical anticancer studies .

Synthetic Complexity: [4-(2-Ethylphenyl)pyridin-2-yl]methanol requires multi-step synthesis involving palladium-catalyzed cross-coupling, whereas simpler analogues like (4-methoxypyridin-2-yl)methanol can be prepared via direct alkylation or reduction .

Thermal Stability: Melting points vary significantly: (2-aminopyridin-4-yl)methanol melts at 145–150°C, while bulkier derivatives like [4-(pyridin-2-yl)benzyl alcohol] exhibit higher thermal stability (268–287°C) due to π-π stacking interactions .

Research Findings

• Antimicrobial Activity : Analogues with chloro or nitro substituents (e.g., 2-chloro-4-(4-substituted phenyl)pyridines) demonstrate moderate antibacterial efficacy against E. coli and S. aureus, with MIC values ranging from 8–32 µg/mL .
• ADME Profiles: Methanol-containing pyridines generally show favorable absorption and metabolic stability, but the 2-ethylphenyl group in [4-(2-ethylphenyl)pyridin-2-yl]methanol may increase CYP450-mediated oxidation risks .